Cas no 1691817-55-6 (2-{(tert-butoxy)carbonyl(cyclopropyl)amino}-2-(2,6-difluorophenyl)acetic acid)

• Product Name: 2-{(tert-butoxy)carbonyl(cyclopropyl)amino}-2-(2,6-difluorophenyl)acetic acid
• CAS No: 1691817-55-6
• MF: C₁₆H₁₉F₂NO₄
• MW: 327.323171854019
• CID: 6263787
• PubChem ID: 103665394
• Update Time: 2025-06-26

2-{(tert-butoxy)carbonyl(cyclopropyl)amino}-2-(2,6-difluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonyl(cyclopropyl)amino}-2-(2,6-difluorophenyl)acetic acid
• EN300-1071683
• 2-{[(tert-butoxy)carbonyl](cyclopropyl)amino}-2-(2,6-difluorophenyl)acetic acid
• 1691817-55-6

• Inchi： 1S/C16H19F2NO4/c1-16(2,3)23-15(22)19(9-7-8-9)13(14(20)21)12-10(17)5-4-6-11(12)18/h4-6,9,13H,7-8H2,1-3H3,(H,20,21)
• InChI Key： APJNNODAFWQQCH-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(C(=O)O)N(C(=O)OC(C)(C)C)C1CC1)F

Computed Properties

• Exact Mass: 327.12821441g/mol
• Monoisotopic Mass: 327.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{(tert-butoxy)carbonyl(cyclopropyl)amino}-2-(2,6-difluorophenyl)acetic acid

Introduction to 2-{(tert-butoxy)carbonyl(cyclopropyl)amino}-2-(2,6-difluorophenyl)acetic Acid (CAS No. 1691817-55-6)

2-{(tert-butoxy)carbonyl(cyclopropyl)amino}-2-(2,6-difluorophenyl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1691817-55-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its dual functionality, incorporating both a protecting group and a bioactive moiety, which makes it a valuable intermediate in the synthesis of more complex drug candidates.

The structural framework of 2-{(tert-butoxy)carbonyl(cyclopropyl)amino}-2-(2,6-difluorophenyl)acetic acid consists of several key functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a tert-butoxy carbonyl (Boc) group serves as an essential protecting group in peptide synthesis, ensuring the stability and controlled reactivity of the amine functionality. Additionally, the cyclopropylamino moiety introduces a rigid three-membered ring structure, which can influence the conformational preferences and binding interactions of the molecule. The aromatic component, represented by the 2,6-difluorophenyl group, further enhances the compound's pharmacological profile by introducing fluorine atoms that are known to modulate metabolic stability and binding affinity.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage advanced structural motifs to improve efficacy and reduce side effects. The combination of fluorinated aromatic rings with cyclic amine structures has been particularly explored in the context of central nervous system (CNS) drugs, anticancer agents, and anti-inflammatory compounds. The 2-{(tert-butoxy)carbonyl(cyclopropyl)amino}-2-(2,6-difluorophenyl)acetic acid molecule exemplifies this trend by integrating features that are synthetically versatile and biologically relevant.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides while offering improved pharmacokinetic properties. The cyclopropylamino group in particular is known to enhance binding interactions with target proteins by providing a constrained backbone that mimics peptide bonds. This feature has been exploited in the development of protease inhibitors and receptor ligands, where precise control over molecular conformation is critical.

The 2,6-difluorophenyl substituent adds another layer of complexity to the molecule's pharmacological potential. Fluorine atoms are frequently incorporated into drug molecules due to their ability to influence electronic properties, lipophilicity, and metabolic stability. In particular, fluorine substitution at positions 2 and 6 on an aromatic ring can enhance binding affinity by increasing hydrophobic interactions and reducing rotatable bonds. This has been demonstrated in various drug classes, including antiviral and anticancer agents, where fluorinated derivatives exhibit improved potency compared to their non-fluorinated counterparts.

Recent studies have highlighted the importance of fluorinated amino acids in medicinal chemistry. For instance, fluorinated analogs of glycine, such as 4-fluoroglycine or 3-fluoroglycine, have been shown to exhibit enhanced bioavailability and reduced metabolic clearance when incorporated into peptide-based drug candidates. The structural motif present in 2-{(tert-butoxy)carbonyl(cyclopropyl)amino}-2-(2,6-difluorophenyl)acetic acid aligns with these findings by combining a fluorinated aromatic ring with a cyclic amine structure that can be further derivatized into peptidomimetics.

The protecting group at the amino terminus (tert-butoxy carbonyl) is another critical feature that underscores the compound's utility in synthetic applications. Boc protection is widely used in peptide chemistry due to its stability under basic conditions while being removable under mild acidic conditions. This allows for selective deprotection during multi-step syntheses without affecting other functional groups. The presence of this protecting group makes 2-{(tert-butoxy)carbonyl(cyclopropyl)amino}-2-(2,6-difluorophenyl)acetic acid an ideal starting material for constructing more complex molecules through stepwise functionalization.

In conclusion, 2-{(tert-butoxy)carbonyl(cyclopropyl)amino}-2-(2,6-difluorophenyl)acetic acid (CAS No. 1691817-55-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—combining a protecting group with bioactive moieties—make it a valuable intermediate for synthesizing peptidomimetics and other drug candidates with enhanced pharmacological properties. As interest in fluorinated compounds continues to grow due to their favorable physicochemical characteristics, this molecule may play a significant role in the development of next-generation therapeutics.